Cas no 1093396-57-6 (1-tert-butoxycarbonyl-4-isopropyl-piperidine-4-carboxylic acid)

• Product Name: 1-tert-butoxycarbonyl-4-isopropyl-piperidine-4-carboxylic acid
• CAS No: 1093396-57-6
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• MDL: MFCD02179129
• CID: 1056037
• PubChem ID: 45073939
• Update Time: 2025-05-20

1-tert-butoxycarbonyl-4-isopropyl-piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butoxycarbonyl)-4-isopropylpiperidine-4-carboxylic acid
• 1-Boc-4-isopropyl-4-piperidinecarboxylic Aci
• 1-Boc-4-isopropyl-4-piperidinecarboxylic Acid
• 1-Boc-4-isopropyl-4-piperidinecarboxylicAcid
• HTQMWUMCFDOCLF-UHFFFAOYSA-N
• SY002333
• AX8280551
• AB1001338
• Z7257
• 1-(tert-Butoxycarbonyl)-4-isopropyl-4-piperidinecarboxylic acid
• 1-(tert-Butoxyca
• 1-(tert-Butoxycarbonyl)-4-(propan-2-yl)piperidine-4-carbo
• 1-tert-butoxycarbonyl-4-isopropyl-piperidine-4-carboxylic acid

• MDL： MFCD02179129
• Inchi： 1S/C14H25NO4/c1-10(2)14(11(16)17)6-8-15(9-7-14)12(18)19-13(3,4)5/h10H,6-9H2,1-5H3,(H,16,17)
• InChI Key： HTQMWUMCFDOCLF-UHFFFAOYSA-N
• SMILES： OC(C1(C(C)C)CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 349
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 1.096±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.92 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1-tert-butoxycarbonyl-4-isopropyl-piperidine-4-carboxylic acid

1-Tert-Butoxycarbonyl-4-Isopropyl-Piperidine-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1093396-57-6, known as 1-Tert-Butoxycarbonyl-4-Isopropyl-Piperidine-4-Carboxylic Acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a piperidine ring substituted with a tert-butoxycarbonyl (Boc) group at position 1 and an isopropyl group at position 4, along with a carboxylic acid moiety at the same position. These structural elements contribute to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of 1-Tert-Butoxycarbonyl-4-Isopropyl-Piperidine-4-Carboxylic Acid in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting central nervous system disorders. The Boc group, a common protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the carboxylic acid moiety during synthetic procedures. This feature makes the compound highly valuable in multi-step synthesis workflows.

The piperidine ring system is well-known for its ability to form hydrogen bonds, which is a critical property for drug molecules aiming to interact with biological targets such as enzymes or receptors. The presence of the isopropyl group at position 4 introduces steric bulk, potentially influencing the molecule's pharmacokinetic properties, such as absorption and distribution. Recent computational studies have demonstrated that this steric effect can enhance the compound's stability in vivo, making it a promising candidate for further preclinical testing.

One of the most intriguing aspects of 1-Tert-Butoxycarbonyl-4-Isopropyl-Piperidine-4-Carboxylic Acid is its potential as a building block for more complex structures. By leveraging modern synthetic techniques, such as click chemistry and catalytic asymmetric synthesis, researchers can modify this compound to create derivatives with enhanced bioavailability and efficacy. For instance, recent advancements in stereochemistry have allowed for the precise control of chiral centers in piperidine derivatives, opening new avenues for enantioselective drug design.

In terms of therapeutic applications, this compound has shown promise in preclinical models targeting neurodegenerative diseases. The carboxylic acid group can act as a scaffold for attaching bioactive substituents, enabling interactions with disease-related proteins. Additionally, the Boc group provides an opportunity for controlled release mechanisms in drug delivery systems, which could be particularly beneficial for chronic conditions requiring sustained therapeutic effects.

From an environmental standpoint, the synthesis and disposal of 1-Tert-Butoxycarbonyl-4-Isopropyl-Piperidine-4-Carboxylic Acid must adhere to strict safety protocols to minimize ecological impact. Researchers are actively exploring greener synthetic methods that reduce waste and energy consumption while maintaining high yields and purity levels.

In conclusion, 1-Tert-Butoxycarbonyl-4-Isopropyl-Piperidine-4-Carboxylic Acid represents a versatile and promising molecule in contemporary organic chemistry. Its unique structure, combined with cutting-edge synthetic methodologies and pharmacological insights, positions it as a key player in future drug discovery efforts. As research continues to uncover its full potential, this compound will undoubtedly contribute to advancements in both academic and industrial settings.